Cas no 6856-18-4 (O-(2,4-dichlorophenyl) O-ethyl S-methyl phosphorothioate)

• Product Name: O-(2,4-dichlorophenyl) O-ethyl S-methyl phosphorothioate
• CAS No: 6856-18-4
• MF: C₉H₁₁Cl₂O₃PS
• MW: 301.126600503922
• CID: 1729273
• PubChem ID: 201804
• Update Time: 2025-04-21

O-(2,4-dichlorophenyl) O-ethyl S-methyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O-(2,4-dichlorophenyl) O-ethyl S-methyl phosphorothioate
• 2,4-dichloro-1-[ethoxy(methylsulfanyl)phosphoryl]oxybenzene
• DTXSID40988232
• 8026 HC
• S-Methyl O-ethyl phosphate de 2,4-dichlorophenyle
• S-Methyl O-ethyl phosphate de 2,4-dichlorophenyle [French]
• 6856-18-4
• Phosphorothioic acid, O-(2,4-dichlorophenyl) O-ethyl S-methyl ester

• Inchi： 1S/C9H11Cl2O3PS/c1-3-13-15(12,16-2)14-9-5-4-7(10)6-8(9)11/h4-6H,3H2,1-2H3
• InChI Key： IQDAQIBCVSYVOG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OP(=O)(OCC)SC)Cl

Computed Properties

• Exact Mass: 299.95453
• Monoisotopic Mass: 299.954357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.8

Experimental Properties

• Density: 1.401
• Boiling Point: 361.6°C at 760 mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.551
• PSA: 35.53
• LogP: 4.87980